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Compound of Interest

Compound Name: H-Tyr(3-1)-OH

Cat. No.: B556601

3-lodo-L-tyrosine: A Core Technical Overview

Introduction: 3-lodo-L-tyrosine, also known as monoiodotyrosine (MIT), is a derivative of the
amino acid L-tyrosine.[1][2] It plays a crucial role as an intermediate in the synthesis of thyroid
hormones.[2] This document provides essential technical data regarding its molecular formula
and weight, targeting researchers and professionals in drug development.

Molecular and Chemical Properties

The fundamental chemical identifiers for 3-lodo-L-tyrosine are detailed below. This compound
Is structurally L-tyrosine with an iodine atom substituted at the third position of the benzyl

group.[1][3]
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Property Value Source
PubChem, Santa Cruz
Molecular Formula CoH10INOs3 ]
Biotechnology
) Santa Cruz Biotechnology,
Molecular Weight 307.09 g/mol ) )
Sigma-Aldrich
307.08 g/mol PubChem
307.1 g/mol Cayman Chemical
(2S)-2-amino-3-(4-hydroxy-3-
IUPAC Name ) ] ) PubChem
iodophenyl)propanoic acid
Santa Cruz Biotechnology,
CAS Number 70-78-0

Sigma-Aldrich

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the compound and its core

identifiers.

3-lodo-L-tyrosine Core Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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